Cas no 1806541-47-8 (Ethyl 4-formyl-2-(3-oxopropyl)benzoate)

• Product Name: Ethyl 4-formyl-2-(3-oxopropyl)benzoate
• CAS No: 1806541-47-8
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 4957731
• Update Time: 2025-05-24

Ethyl 4-formyl-2-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-formyl-2-(3-oxopropyl)benzoate

• Inchi： 1S/C13H14O4/c1-2-17-13(16)12-6-5-10(9-15)8-11(12)4-3-7-14/h5-9H,2-4H2,1H3
• InChI Key： BCQXHVMORZKYHP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C=O)=CC=1CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 275
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4

Additional information on Ethyl 4-formyl-2-(3-oxopropyl)benzoate

Recent Advances in the Application of Ethyl 4-formyl-2-(3-oxopropyl)benzoate (CAS: 1806541-47-8) in Chemical Biology and Pharmaceutical Research

Ethyl 4-formyl-2-(3-oxopropyl)benzoate (CAS: 1806541-47-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents.

The compound's unique structural features, including the formyl and oxopropyl functional groups, make it a valuable building block for the construction of complex heterocyclic systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of indole derivatives with potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The researchers reported that derivatives synthesized from Ethyl 4-formyl-2-(3-oxopropyl)benzoate exhibited IC50 values in the nanomolar range, suggesting promising anti-inflammatory properties.

In the field of oncology, recent investigations have focused on the compound's potential as a precursor for targeted cancer therapies. A 2024 study in Bioorganic & Medicinal Chemistry Letters described its use in the development of small-molecule inhibitors targeting protein-protein interactions in the Wnt/β-catenin signaling pathway, which is frequently dysregulated in various cancers. The study reported that optimized derivatives showed selective cytotoxicity against colorectal cancer cell lines while sparing normal cells, indicating a potential therapeutic window for further development.

From a synthetic chemistry perspective, advances in the preparation of Ethyl 4-formyl-2-(3-oxopropyl)benzoate have been reported, with recent publications describing improved yields and purity through modified Pd-catalyzed coupling reactions. These methodological improvements have facilitated larger-scale production, enabling more extensive biological evaluation of this compound and its derivatives. Additionally, computational studies have provided insights into the compound's molecular properties and potential binding modes with biological targets, guiding rational drug design efforts.

The safety profile and pharmacokinetic properties of Ethyl 4-formyl-2-(3-oxopropyl)benzoate derivatives are currently under investigation, with preliminary data suggesting favorable metabolic stability in vitro. However, further in vivo studies are needed to fully assess the therapeutic potential of this compound class. As research progresses, Ethyl 4-formyl-2-(3-oxopropyl)benzoate continues to demonstrate significant promise as a versatile scaffold in medicinal chemistry, with applications spanning multiple therapeutic areas.